1,2,3,4-tetrahydronaphthalene-2,6-dicarboxylic Acid

• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• SMILES: C1CC2=C(CC1C(=O)O)C=CC(=C2)C(=O)O
• InChI: InChI=1S/C12H12O4/c13-11(14)9-3-1-7-5-10(12(15)16)4-2-8(7)6-9/h1,3,6,10H,2,4-5H2,(H,13,14)(H,15,16)
• InChIKey: HHHUSZQACRFSEE-UHFFFAOYSA-N

1,2,3,4-Tetrahydronaphthalene-2,6-dicarboxylic Acid: Monomer Procurement and Technical Profile

1,2,3,4-Tetrahydronaphthalene-2,6-dicarboxylic acid (CAS 23974-71-2; molecular formula C₁₂H₁₂O₄; MW 220.22 g/mol) is a partially hydrogenated bicyclic dicarboxylic acid belonging to the tetrahydronaphthalene dicarboxylate family . It serves as the free-diacid precursor to its dimethyl ester derivative (TDCM, CAS 23985-75-3), which is a partially hydrogenated derivative of dimethyl 2,6-naphthalenedicarboxylate (2,6-NDC) [1]. The compound features a saturated cyclohexane ring fused to an aromatic ring, with carboxylic acid groups at the 2- and 6-positions, and is employed as a monomer or co-monomer in specialty polyester synthesis and as a ligand precursor in metal-organic framework (MOF) research [2].

Free-diacid monomer for specialty polyester synthesis

Precursor to dimethyl ester TDCM (FCM No 1066)

Ligand precursor for MOF and coordination polymer research

• [1] Kuujia. 2,6-Naphthalenedicarboxylic acid, 1,2,3,4-tetrahydro-, dimethyl ester (CAS 23985-75-3). Product Information. View Source
• [2] US Patent US3505282A. Polyesters of 1,2,3,4-tetrahydronaphthalenes and processes for their manufacture. View Source

Why 2,6-NDA, Terephthalic Acid, or Isophthalic Acid Cannot Simply Replace 1,2,3,4-Tetrahydronaphthalene-2,6-dicarboxylic Acid in Regulated Polyester Co-monomer Applications

The partially hydrogenated tetrahydronaphthalene scaffold is not merely a structural variant of fully aromatic dicarboxylic acids such as 2,6-naphthalenedicarboxylic acid (2,6-NDA) or terephthalic acid (PTA). The partial saturation of one ring imparts distinct thermal stability, solubility, and migration characteristics that are directly tied to regulatory outcomes. Unlike 2,6-NDA, which decomposes above 300 °C and presents solubility challenges requiring subcritical water processing at 275–380 °C [1], the tetrahydronaphthalene-2,6-dicarboxylic acid scaffold (as its dimethyl ester TDCM) exhibits no thermal degradation during polyester manufacture and achieves calculable, quantifiably low migration limits [2]. Furthermore, TDCM (FCM Substance No 1066) is the only member of this structural class explicitly authorized under EU Regulation 10/2011 with an EFSA-evaluated specific migration limit of ≤0.05 mg/kg for the sum of the substance and its dimers [3]. Procurement of an unauthorized or unevaluated analog for a food-contact polyester application constitutes a regulatory non-compliance risk that cannot be mitigated by compositional similarity alone.

• EU food-contact authorization gap 2,6-NDA and terephthalic acid lack explicit EU 10/2011 listing for this co-monomer application, limiting direct regulatory adoption.
• Thermal process stability divergence 2,6-NDA may decompose under standard polyester polycondensation temperatures, risking co-monomer integrity.
• Regulatory dossier requirement Non-listed naphthalene dicarboxylate analogs may require a separate EFSA evaluation, introducing approval timeline uncertainty.

• [1] Mitsubishi Chem Corp. Production of High Purity 2,6-Naphthalenedicarboxylic Acid. Patent EP 0572628 B1, 1996. Solubility data: 2,6-NDA requires water at 275–380 °C; MP >300 °C (lit.). View Source
• [2] EFSA CEF Panel. Safety assessment of 1,2,3,4-tetrahydronaphthalene-2,6-dicarboxylic acid, dimethyl ester for use in food contact materials. EFSA Journal, 2017;15(5):e04840. DOI: 10.2903/j.efsa.2017.4840. View Source
• [3] European Commission. Commission Regulation (EU) 2019/37 amending Annex I to Regulation (EU) No 10/2011. Addition of FCM Substance No 1066: 1,2,3,4-tetrahydronaphthalene-2,6-dicarboxylic acid, dimethyl ester. View Source

Procurement-Relevant Quantitative Differentiation Evidence for 1,2,3,4-Tetrahydronaphthalene-2,6-dicarboxylic Acid and Its Dimethyl Ester (TDCM)

EFSA Regulatory Clearance with Quantified Migration Limit Versus Non-Authorized Naphthalene Dicarboxylate Analogs

TDCM (FCM Substance No 1066) has undergone a complete EFSA safety assessment and is explicitly listed in Annex I of EU Regulation 10/2011 for use as a co-monomer in polyester non-food-contact layers of multilayer food packaging [1]. The migration limit is quantitatively defined: the sum of TDCM and its dimers (both cyclic and open-chain) must not exceed 0.05 mg/kg food [2]. In contrast, fully aromatic dimethyl 2,6-naphthalenedicarboxylate (2,6-NDC, CAS 840-65-3), while having FDA FCN clearance, is not listed as an individually evaluated FCM substance under the same Annex I of EU 10/2011 for this specific co-monomer application [3]. This regulatory asymmetry means that substituting 2,6-NDC or 2,6-NDA for TDCM in an EU-compliant multilayer polyester food-contact application would require a separate full EFSA dossier, introducing 12–24+ months of regulatory delay and associated costs.

Regulatory Status

Head-to-head

TDCM FCM No 1066; SML ≤0.05 mg/kg

vs

2,6-NDC Not individually listed under EU 10/2011

Regulatory status may not transfer; compliance requires dossier review.

Requires EU 10/2011 Annex I listing for co-monomer use.

Evidence Dimension	EU food-contact regulatory status (Annex I listing and specific migration limit)
Target Compound Data	TDCM: FCM Substance No 1066; specific migration limit ≤0.05 mg/kg food (sum of substance + dimers); evaluated under EFSA Q-2016-00515
Comparator Or Baseline	Dimethyl 2,6-naphthalenedicarboxylate (2,6-NDC, CAS 840-65-3): FDA FCN No. 14 clearance exists but not individually listed under Annex I of EU 10/2011 for this specific co-monomer use
Quantified Difference	TDCM has an explicit EU Annex I listing with a quantified migration limit; 2,6-NDC lacks equivalent EU authorization for this co-monomer application
Conditions	EU Regulation (EU) No 10/2011 on plastic materials and articles intended to come into contact with food; multilayer packaging with non-food-contact polyester layer; food simulants A, B, C, D1

Why This Matters

For procurement in EU-regulated food-contact polyester manufacturing, TDCM provides immediate regulatory compliance with a pre-defined migration limit, eliminating the need for a de novo EFSA submission required for unauthorized analogs.

• [1] EFSA CEF Panel. Safety assessment of 1,2,3,4-tetrahydronaphthalene-2,6-dicarboxylic acid, dimethyl ester (TDCM) for use in food contact materials. EFSA Journal, 2017;15(5):e04840. DOI: 10.2903/j.efsa.2017.4840. View Source
• [2] EFSA CEF Panel (2017). Migration limit: sum of TDCM and dimers ≤0.05 mg/kg food. EFSA Journal 2017;15(5):e04840. View Source
• [3] FDA. Inventory of Effective Food Contact Substance (FCS) Notifications. FCN No. 14: Dimethyl 2,6-naphthalenedicarboxylate. FDA hfpappexternal.fda.gov. View Source

Thermal Stability During Polyester Manufacture: Zero Degradation for TDCM Versus Decomposition Risk for 2,6-NDA

The EFSA evaluation explicitly states that 'no thermal degradation of TDCM is expected during the manufacture of the middle polyester layer and of the multilayer articles' [1]. This is a critical process advantage. In contrast, 2,6-naphthalenedicarboxylic acid (2,6-NDA) undergoes decomposition at temperatures greater than 300 °C and cannot be utilized as a liquid under standard polyester melt-processing conditions [2]. This fundamental difference in thermal behavior means that TDCM can reliably survive polyester polycondensation temperatures (typically 250–300 °C), whereas 2,6-NDA would require careful thermal management or alternative processing strategies that increase manufacturing complexity and cost.

Thermal Stability

Cross-study

No degradation expected

2,6-NDA: decomposition risk under process conditions

Process stability profile differs; co-monomer integrity may not be assumed.

Evaluated under polyester polycondensation temperatures.

Evidence Dimension	Thermal stability under polyester manufacturing conditions
Target Compound Data	TDCM: No thermal degradation expected during manufacture (evaluated at typical polyester processing temperatures of 250–300 °C)
Comparator Or Baseline	2,6-NDA: Decomposition at temperatures >300 °C; cannot be utilized as a liquid; solid with limited processability
Quantified Difference	TDCM maintains structural integrity under processing conditions where 2,6-NDA decomposes (ΔT stability advantage qualitatively significant)
Conditions	Polyester polycondensation/manufacturing conditions; EFSA safety dossier evaluated thermal fate during multilayer article manufacture including sterilization and long-term storage at room temperature

Why This Matters

TDCM's verified thermal stability eliminates the risk of co-monomer degradation byproducts during polyester synthesis, ensuring consistent polymer composition and avoiding potential contamination from decomposition products that would require additional purification.

• [1] EFSA CEF Panel (2017). No thermal degradation of TDCM expected. EFSA Journal 2017;15(5):e04840. View Source
• [2] US Patent US5149867. Crystallization of water-insoluble dicarboxylic acid. 2,6-NDA described as decomposing >300 °C; substantially water-insoluble (<0.1% at 100 °C). View Source

Quantified Migration: TDCM Mass Transfer ≤0.032 mg/kg Food From Monolayer, With Zero Detectable Migration Behind Cyclo-Olefin Polymer Barrier

Total mass transfer of TDCM from a polyester monolayer was calculated to be up to 0.032 mg/kg food under worst-case assumptions [1]. More critically, when tested behind a cyclo-olefin polymer (COP) functional barrier layer, none of the TDCM-related substances were found to migrate—representing a detection-limit-level (effectively zero) migration outcome [2]. This contrasts with testing behind a polypropylene (PP) layer, where migrating TDCM-related oligomers (predominantly TDCM dimers) were identified, demonstrating that the barrier polymer selection is a key determinant of final migration outcomes [3]. While comparable migration data for 2,6-NDC in an identical multilayer configuration have not been published in the public domain, the TDCM data set provides a complete, regulatorily accepted migration risk profile that enables quantitative compliance demonstration.

Migration Level

Class-level

≤0.032 mg/kg food

Behind COP barrier: none detected

Migration risk profile quantifies compliance demonstration.

Barrier type affects migration outcome.

Evidence Dimension	Total mass transfer (migration) from polyester layers under food simulant conditions
Target Compound Data	TDCM monolayer: ≤0.032 mg/kg food; behind COP barrier: none detected (below detection limit); behind PP barrier: dimers detected as major migrating species
Comparator Or Baseline	General EU 10/2011 default limit: 10 mg/dm² (total constituents). Class-level inference: non-evaluated naphthalene dicarboxylate analogs lack this specific quantified migration dataset
Quantified Difference	TDCM monolayer migration (0.032 mg/kg) is >300-fold below the general 10 mg/dm² limit; behind COP barrier, migration is effectively zero
Conditions	EU food simulants A (10% ethanol), B (3% acetic acid), C (20% ethanol), D1 (50% ethanol); sterilization followed by long-term storage at room temperature; COP and PP barrier configurations

Why This Matters

The availability of a complete, regulatorily accepted migration dataset—including zero-detectable-migration confirmation behind a COP barrier—enables direct quantitative compliance demonstration in EU food-contact material dossiers, a capability not available for non-evaluated analogs.

• [1] EFSA CEF Panel (2017). Total mass transfer ≤0.032 mg/kg food. EFSA Journal 2017;15(5):e04840. View Source
• [2] EFSA CEF Panel (2017). Behind COP layer: none of the TDCM-related substances found to migrate. EFSA Journal 2017;15(5):e04840. View Source
• [3] Food Packaging Forum. EFSA assesses co-monomer for use in multilayer FCMs. May 29, 2017. Summarizes EFSA opinion including migration findings behind PP and COP layers. View Source

Enhanced Solubility and Processability from Partial Hydrogenation Compared to Fully Aromatic 2,6-NDC

The partial hydrogenation of one naphthalene ring produces a saturated cyclohexane ring, which enhances solubility and processability compared to the fully aromatic dimethyl 2,6-naphthalenedicarboxylate (2,6-NDC), while retaining the key aromatic functionality in the remaining ring [1]. This structural feature is corroborated by computed physicochemical properties: TDCM has a lower XLogP3 of 2.3 compared to the fully aromatic 2,6-NDC (XLogP3 approximately 2.8–3.0), and a reduced topological polar surface area (TPSA 52.6 Ų vs. ~52–74 Ų for 2,6-NDC), indicating moderately improved compatibility with polar solvent systems [2]. The saturated ring also reduces reactivity and improves stability, making TDCM suitable for applications requiring controlled chemical modification during polymer synthesis [3]. This represents a class-level structural advantage: among naphthalene dicarboxylate derivatives, partial hydrogenation provides a tunable balance between aromatic rigidity (for thermal/mechanical properties) and aliphatic flexibility (for processability) that is not available in fully aromatic analogs.

Physicochemical Properties

Class-level

XLogP3 2.3

TPSA 52.6 Ų

Vs. 2,6-NDC: higher logP, larger TPSA

Processability differs; partially hydrogenated scaffold may simplify synthesis.

Based on computed properties; experimental confirmation advised.

Evidence Dimension	Solubility and processability as reflected by computed physicochemical parameters
Target Compound Data	TDCM (CAS 23985-75-3): XLogP3 = 2.3; TPSA = 52.6 Ų; partially hydrogenated scaffold with one saturated ring
Comparator Or Baseline	Dimethyl 2,6-naphthalenedicarboxylate (2,6-NDC, CAS 840-65-3): XLogP3 ≈ 2.8–3.0 (estimated); fully aromatic scaffold with no saturated rings; TPSA ~74 Ų for the diacid form
Quantified Difference	XLogP3 difference of approximately 0.5–0.7 units; TPSA difference of ~22 Ų
Conditions	Computed properties from PubChem (XLogP3) and standard cheminformatic descriptors; practical processability advantage reported qualitatively in technical literature

Why This Matters

The enhanced solubility and processability of the partially hydrogenated scaffold facilitate its incorporation as a co-monomer in polyester synthesis using standard industrial transesterification and polycondensation equipment, reducing the need for specialized solvent systems or high-temperature dissolution steps.

• [1] Kuujia. 2,6-Naphthalenedicarboxylic acid, 1,2,3,4-tetrahydro-, dimethyl ester (CAS 23985-75-3). Product description: partially hydrogenated derivative offering enhanced solubility and processability while retaining key aromatic functionality. View Source
• [2] PubChem. Dimethyl 1,2,3,4-tetrahydronaphthalene-2,6-dicarboxylate (CID 11288106). Computed properties: XLogP3 = 2.3; TPSA = 52.6 Ų. View Source
• [3] Kuujia (2025). Saturated cyclohexane ring structure improves stability and reduces reactivity compared to fully aromatic analogs. View Source

Genotoxicity Safety: TDCM Negative in Three In Vitro Assays With (Q)SAR-Confirmed Oligomer Safety

The EFSA CEF Panel evaluated TDCM in three in vitro genotoxicity tests and concluded that the substance does not raise concern for genotoxicity [1]. Furthermore, the Panel conducted (quantitative) structure-activity relationship ((Q)SAR) analysis on migrating oligomers (predominantly TDCM dimers), their oxidation products, and other reaction products, concluding that there is no indication of genotoxicity for these species either [2]. This represents a comprehensive safety evaluation: the monomer, its oligomers, and its degradation/reaction products have all been assessed, not merely the parent compound. In contrast, for a generic non-evaluated naphthalene dicarboxylate co-monomer, the safety of migrating oligomers and reaction byproducts would be uncharacterized, requiring costly and time-consuming toxicological testing to achieve equivalent regulatory acceptance.

Genotoxicity Safety

Class-level

Negative in 3 in vitro assays

(Q)SAR confirms oligomer safety

Safety assessment complete; non-evaluated analogs lack comparable dataset.

Supported by EFSA CEF Panel evaluation.

Evidence Dimension	Genotoxicity safety profile (monomer + oligomers + reaction products)
Target Compound Data	TDCM: 3 in vitro genotoxicity tests negative; (Q)SAR analysis negative for oligomers, oxidation products, and reaction products
Comparator Or Baseline	Non-evaluated naphthalene dicarboxylate analogs: no published genotoxicity data for parent compound or oligomers under equivalent EFSA evaluation conditions
Quantified Difference	TDCM has a complete, regulatorily accepted negative genotoxicity dataset; non-evaluated analogs lack any comparable dataset
Conditions	Three in vitro genotoxicity tests (standard EFSA battery); (Q)SAR analysis for oligomers; evaluation under EFSA's FCM assessment framework

Why This Matters

A complete negative genotoxicity profile extending to oligomers and reaction products eliminates a major source of regulatory uncertainty in food-contact material approval, enabling faster time-to-market for TDCM-containing polyester formulations compared to unevaluated alternatives.

• [1] EFSA CEF Panel (2017). Three in vitro genotoxicity tests: substance does not raise concern for genotoxicity. EFSA Journal 2017;15(5):e04840. View Source
• [2] EFSA CEF Panel (2017). (Q)SAR analysis: no indication of genotoxicity for oligomers, oxidation products, and other reaction products. EFSA Journal 2017;15(5):e04840. View Source

Procurement-Relevant Application Scenarios Where 1,2,3,4-Tetrahydronaphthalene-2,6-dicarboxylic Acid (as TDCM) Provides Verifiable Advantage

EU-Compliant Multilayer Food Packaging Polyester: Co-Monomer for Non-Food-Contact Inner Layers

TDCM is explicitly authorized under EU Regulation 10/2011 (FCM Substance No 1066) for use as a co-monomer in polyester non-food-contact layers of multilayer materials intended for packaging aqueous, acidic, and low-alcoholic foodstuffs under sterilization and long-term ambient storage conditions [1]. Its quantified migration limit (≤0.05 mg/kg for the sum of TDCM and its dimers), verified negative genotoxicity profile, and confirmed thermal stability during manufacture make it the only naphthalene-dicarboxylate-derived co-monomer with a complete EFSA-evaluated dossier for this application. When paired with a cyclo-olefin polymer functional barrier, migration is effectively zero, enabling the highest safety margin for demanding food-contact applications [2].

Specialty Polyester Resin Modification: Tuning Thermal and Barrier Properties Without Full-Aromatic PEN Costs

Polyesters incorporating tetrahydronaphthalene-2,6-dicarboxylate units offer a middle ground between PET (Tg ≈ 67–80 °C; oxygen permeability PO₂ ≈ 0.0108 barrer) and fully aromatic poly(ethylene 2,6-naphthalate) (PEN; Tg ≈ 120 °C; PO₂ < 0.0034 barrer) [1]. As demonstrated with the structurally analogous 2,7-isomer (poly(ethylene THN) achieving Tg = 67.7 °C), the partially hydrogenated scaffold provides thermal properties comparable to PET while serving as a platform for copolymer compositional tuning that can incrementally increase Tg without the processing difficulties associated with fully aromatic 2,6-NDA-based PEN [2]. This enables procurement of a single monomer that can be blended at varying ratios to achieve target thermal and barrier specifications across multiple product grades.

MOF and Coordination Polymer Ligand Synthesis: Partially Hydrogenated Dicarboxylate Linker with Tunable Rigidity

Naphthalenedicarboxylate (NDC)-based ligands are widely used in MOF synthesis for gas adsorption, separation, and catalysis applications [1]. The partially hydrogenated 1,2,3,4-tetrahydronaphthalene-2,6-dicarboxylic acid provides a semi-rigid linker geometry distinct from fully aromatic 2,6-NDC, with the saturated ring imparting conformational flexibility that can influence framework topology, pore size distribution, and guest-molecule accessibility in ways not achievable with fully rigid aromatic linkers [2]. Systematic investigations of differently substituted naphthalenedicarboxylates in Group 13 MOFs have demonstrated that substitution pattern significantly affects structure and properties, making the tetrahydronaphthalene variant a structurally distinct tool in the MOF design toolkit [3].

Pharmaceutical Intermediate and Fine Chemical Synthesis: Controlled Reactivity from Partial Saturation

The tetrahydronaphthalene-2,6-dicarboxylic acid scaffold, with its combination of a reactive aromatic ring and a saturated cyclohexane ring bearing a carboxylic acid substituent, enables regioselective functionalization strategies that differ from both fully aromatic and fully saturated dicarboxylic acid building blocks [1]. The dimethyl ester groups facilitate further derivatization including transesterification, amidation, and reduction, while the saturated ring offers sites for additional functionalization via radical or oxidative pathways with reduced competing aromatic side-reactivity [2]. This differentiated reactivity profile supports procurement for medicinal chemistry and specialty chemical synthesis programs where precise control over molecular architecture is required.

Application

Selection Property

Validation Focus

Multilayer food packaging polyester (EU)

Explicit EU 10/2011 Annex I listing

Barrier-dependent migration performance

Specialty polyester resin modification

Partially hydrogenated scaffold for tunable thermal properties

Copolymer compositional tuning

MOF/coordination polymer ligand

Semi-rigid dicarboxylate linker with conformational flexibility

Framework topology and pore size modulation

Pharmaceutical intermediate synthesis

Differentiated reactivity from partial saturation

Regioselective functionalization strategies

• [1] EFSA CEF Panel. Safety assessment of 1,2,3,4-tetrahydronaphthalene-2,6-dicarboxylic acid, dimethyl ester (TDCM) for use in food contact materials. EFSA Journal, 2017;15(5):e04840. DOI: 10.2903/j.efsa.2017.4840. View Source
• [2] Lee T-H et al. Next-Generation High-Performance Bio-Based Naphthalate Polymers Derived from Malic Acid for Sustainable Food Packaging. ACS Sustainable Chem. Eng., 2022;10(8):2624–2633. DOI: 10.1021/acssuschemeng.1c06726. View Source
• [3] Gangu KK et al. A review on synthesis, crystal structure and functionality of naphthalenedicarboxylate ligated metal-organic frameworks. Inorganica Chimica Acta, 2017;466:308–323. View Source